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Cat. No.: B1401490

Get Quote

Executive Summary
Sodium Propionate-d5 (C₃D₅NaO₂) is a stable isotope-labeled short-chain fatty acid (SCFA)

utilized primarily as an internal standard for absolute quantification and as a metabolic tracer

for resolving complex acyl-CoA fluxes. Its fully deuterated alkyl chain offers a distinct mass shift

(+5 Da relative to unlabeled propionate) that separates it from naturally occurring ¹³C

isotopologues, making it indispensable for high-sensitivity LC-MS/MS profiling of the gut-

microbiome-host axis and epigenetic acylation dynamics.

This guide details the mechanistic basis, experimental workflows, and data interpretation

strategies for deploying Sodium Propionate-d5 in high-impact drug development and

metabolic research.

Part 1: Mechanistic Basis & Tracer Utility
Chemical Properties & Metabolic Entry
Sodium Propionate-d5 is the salt form of propionic acid where all five non-exchangeable

hydrogen atoms on the carbon backbone are replaced with deuterium. Upon cellular entry (via
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MCT1/MCT4 transporters), it is rapidly converted to Propionyl-CoA-d5 by Acyl-CoA Synthetase

Short Chain Family Member 2 (ACSS2).

From this node, the label diverges into two distinct fates:

Catabolic Oxidation (Mitochondrial): Enters the TCA cycle via conversion to Methylmalonyl-

CoA

Succinyl-CoA (anaplerosis).

Acyl-Signaling (Nuclear/Cytosolic): Serves as a substrate for Histone Acetyltransferases

(HATs), resulting in histone propionylation (e.g., H3K14pr).

Why d5? (The Isotopic Advantage)
Interference Elimination: In complex matrices (feces, plasma), the M+1 and M+2 signals of

endogenous propionate (due to natural ¹³C abundance) can obscure signals from ¹³C-labeled

tracers. The +5 Da shift of the d5-variant places it well outside this noise floor.

Pathway Specificity: Unlike ¹³C tracers which track the carbon skeleton, d5 tracers allow

researchers to assess hydrogen retention and turnover. Note: Deuterium on the

-carbon (C2) is labile and subject to exchange with water during transamination or
isomerization steps, a critical factor in flux analysis.

Part 2: Core Applications & Workflows
Application A: Absolute Quantification via Isotope
Dilution (IDMS)
The most robust application of Sodium Propionate-d5 is as an Internal Standard (IS) for

quantifying endogenous SCFAs. Because SCFAs are volatile and hydrophilic, they require

derivatization for sensitive LC-MS detection.[1][2]

Protocol: 3-NPH Derivatization
The 3-Nitrophenylhydrazine (3-NPH) method is the industry standard for SCFA quantification,

converting unstable acids into stable, hydrophobic hydrazides.
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Reagents:

IS Spike: Sodium Propionate-d5 (10 µM final concentration).

Derivatizing Agent: 200 mM 3-NPH in 50% Acetonitrile.

Catalyst: 120 mM EDC (1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide).

Quench: 0.1% Formic Acid.[3]

Step-by-Step Workflow:

Sample Prep: Extract plasma/fecal supernatant. Add Sodium Propionate-d5 IS.[4]

Reaction: Mix 50 µL Sample + 20 µL 3-NPH + 20 µL EDC.

Incubation: 40°C for 30 minutes (mild heat prevents decarboxylation).

Quench: Add 200 µL 0.1% Formic acid to stop the reaction.

Analysis: Inject onto C18 column (Reverse Phase LC-MS/MS).

Data Visualization: 3-NPH Workflow
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Caption: Workflow for absolute quantification of SCFAs using Sodium Propionate-d5 and 3-

NPH derivatization.
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Application B: Epigenetic Tracing (Histone
Propionylation)
Emerging research links microbiome-derived propionate to chromatin remodeling. Sodium
Propionate-d5 is used to prove that intracellular propionyl-CoA pools driving histone

modification are derived directly from exogenous uptake rather than amino acid catabolism.

Mechanism: Propionate-d5

Propionyl-CoA-d5

Histone H3 (Lysine 14) Propionylation-d5.

Key Experimental Constraint: Unlike TCA cycle metabolites, histone marks are stable.

However, the "d5" label is preserved only if the propionate is directly ligated to the lysine. If

propionate enters the TCA cycle and is scrambled, the label is lost. Detection of a +5 Da mass

shift on a histone peptide is definitive proof of direct incorporation.

Protocol Summary:

Culture: Treat HeLa or colonocytes with 1-5 mM Sodium Propionate-d5 for 4-24 hours.

Extraction: Acid extraction of histones (H2SO4).

Digestion: Propionylation of unmodified lysines (chemical blocking) followed by Trypsin

digestion.

MS Analysis: Targeted PRM (Parallel Reaction Monitoring) for H3 peptides. Look for mass

shift: Unlabeled (+56.02 Da) vs Labeled (+61.05 Da).

Application C: Metabolic Flux Analysis (MFA)
Tracing propionate into the TCA cycle helps quantify anaplerotic flux (replenishing

intermediates).

The Deuterium Loss Caveat (Scientific Integrity): When Propionyl-CoA-d5 is converted to

Succinyl-CoA, it passes through Methylmalonyl-CoA. The mutase reaction and subsequent

TCA cycling involve proton exchange with water.
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Result: You will rarely see "d5" succinate. You will likely observe d3 or d4 isotopologues.

Interpretation: A shift from d5 (input) to d3 (TCA intermediate) indicates active cycling

through the methylmalonyl-CoA pathway.

Pathway Visualization:
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Caption: Divergent metabolic fates of Propionate-d5: Direct histone acylation retains the d5

label, while TCA cycle entry results in deuterium exchange.
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Part 3: Data Presentation & MS Parameters
Mass Spectrometry Transitions (3-NPH Derivatives)
For quantification (Application A), use Negative Electrospray Ionization (ESI-). The 3-NPH

derivative produces a characteristic fragment ion (m/z 137) or specific loss.[3]

Analyte
Precursor Ion
(m/z)

Product Ion
(m/z)

Collision
Energy (eV)

Retention Time
(min)

Propionate-d0

(Endogenous)
209.1 137.1 18 2.5

Propionate-d5

(Internal Std)
214.1 137.1 18 2.5

Acetate-d0

(Reference)
195.1 137.1 16 1.8

Butyrate-d0

(Reference)
223.1 137.1 20 3.9

Note: Precursor masses are approximate based on [M-H]- of the 3-NPH derivative (Propionic

acid 74 + 3-NPH 153 - H2O 18 - H 1 = 208/209).

Troubleshooting & Validation
Matrix Effects: Always prepare calibration curves in the same biological matrix (or a

surrogate like stripped serum) to account for ion suppression.

Linearity: Sodium Propionate-d5 provides excellent linearity (

) over a range of 0.1 µM to 100 µM.[5]

Storage: Store d5 stock solutions at -20°C. Deuterium exchange is negligible in storage but

rapid in high-pH aqueous solutions; keep derivatization buffers near neutral/mildly acidic until

reaction.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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